Cas no 2172179-00-7 (2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172179-00-7
• MF: C₈H₄F₅NO₄S
• MW: 305.178678512573
• CID: 5965440
• PubChem ID: 165525985
• Update Time: 2025-06-08

2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid
• 2172179-00-7
• EN300-1458284

• Inchi： 1S/C8H4F5NO4S/c1-18-6(17)4-14-2(5(15)16)3(19-4)7(9,10)8(11,12)13/h1H3,(H,15,16)
• InChI Key： KPMNQHHAKOUMKF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC(C(=O)O)=C1C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 304.97811959g/mol
• Monoisotopic Mass: 304.97811959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172179-00-7)

2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172179-00-7) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and materials science. This compound features a unique molecular structure combining a methoxycarbonyl group, a pentafluoroethyl moiety, and a carboxylic acid functionality, making it a versatile intermediate in synthetic chemistry. Its CAS number 2172179-00-7 serves as a critical identifier for researchers and industry professionals seeking high-purity reagents for advanced chemical synthesis.

The growing interest in fluorinated thiazoles like 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid is driven by their exceptional physicochemical properties, including enhanced metabolic stability and lipophilicity. These attributes are particularly valuable in the design of bioactive molecules, aligning with current trends in drug discovery and medicinal chemistry. Recent studies highlight the role of pentafluoroethyl groups in improving compound bioavailability, a topic frequently searched in AI-driven pharmaceutical research databases. Additionally, the compound’s carboxylic acid group offers opportunities for further derivatization, catering to the demand for custom synthesis in academic and industrial laboratories.

From an environmental perspective, the incorporation of fluorinated moieties in chemical design has garnered attention due to debates around sustainable fluorine chemistry. While 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid is not classified as hazardous, its synthesis and handling adhere to stringent green chemistry principles, a recurring theme in SEO-optimized scientific content. Researchers often query the compound’s synthetic pathways, with published methods emphasizing catalytic efficiency and atom economy—key concerns in modern process chemistry.

In material science, this thiazole derivative demonstrates potential as a building block for functional polymers and electronic materials. Its electron-withdrawing pentafluoroethyl group contributes to tuning electronic properties, relevant to organic semiconductors—a hotspot in renewable energy discussions. The compound’s CAS 2172179-00-7 is increasingly indexed in patent literature covering advanced material applications, reflecting its cross-disciplinary utility.

Analytical characterization of 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis—techniques frequently searched alongside the compound name. Quality control protocols for CAS 2172179-00-7 emphasize compliance with ICH guidelines, addressing user queries about regulatory standards for research chemicals. Storage recommendations often include inert atmosphere conditions to preserve the integrity of the carboxylic acid functionality.

The commercial availability of 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid through specialized chemical suppliers has expanded, with procurement discussions focusing on batch-to-batch consistency and scalability—topics trending in industry forums. Its pricing reflects the technical challenges associated with introducing pentafluoroethyl groups during synthesis, a process requiring expertise in organofluorine chemistry.

Future research directions for this compound may explore its utility in bioconjugation chemistry or as a precursor for metal-organic frameworks (MOFs), aligning with high-impact publication trends. The systematic name 2-(methoxycarbonyl)-5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid continues to appear in structure-activity relationship (SAR) studies, particularly in journals covering heterocyclic compound optimization—a testament to its relevance in contemporary chemical research.